Cas no 1042972-65-5 (7-AMINO-1H-BENZO[d][1,3]OXAZIN-2(4H)-ONE)

7-Amino-1H-benzo[d][1,3]oxazin-2(4H)-one is a heterocyclic organic compound featuring a benzoxazine core with an amino substituent. This structure imparts reactivity useful in synthetic organic chemistry, particularly as a versatile intermediate for pharmaceuticals and agrochemicals. Its fused oxazine ring system offers stability while enabling selective functionalization, making it valuable for constructing complex molecular architectures. The amino group enhances its utility in nucleophilic substitution and condensation reactions. The compound's well-defined crystalline form ensures consistent purity, critical for reproducible synthesis. Its balanced solubility in polar and nonpolar solvents facilitates diverse reaction conditions. Researchers favor this intermediate for its efficient scalability and compatibility with standard purification techniques.

7-AMINO-1H-BENZO[d][1,3]OXAZIN-2(4H)-ONE structure

1042972-65-5 structure

Product Name:7-AMINO-1H-BENZO[d][1,3]OXAZIN-2(4H)-ONE

CAS No:1042972-65-5

MF:C₈H₈N₂O₂

MW:164.161321640015

CID:2853163

Update Time:2025-06-07

7-AMINO-1H-BENZO[d][1,3]OXAZIN-2(4H)-ONE Chemical and Physical Properties

Names and Identifiers

- 7-AMINO-1H-BENZO[d][1,3]OXAZIN-2(4H)-ONE
- SY129167
- 7-Amino-1,4-dihydro-2H-3,1-benzoxazin-2-one
- Inchi： 1S/C8H8N2O2/c9-6-2-1-5-4-12-8(11)10-7(5)3-6/h1-3H,4,9H2,(H,10,11)
- InChI Key： CZLCXZFEQSFCET-UHFFFAOYSA-N
- SMILES： O1C(NC2C=C(C=CC=2C1)N)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 196
XLogP3: 0.4
Topological Polar Surface Area: 64.4

Experimental Properties

Boiling Point: 276.2±40.0℃/760mmHg

7-AMINO-1H-BENZO[d][1,3]OXAZIN-2(4H)-ONE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D777260-0.25g	7-Amino-1H-benzo[d][1,3]oxazin-2(4H)-one	1042972-65-5	95%	0.25g	$185	2024-07-20
eNovation Chemicals LLC	D777260-1g	7-Amino-1H-benzo[d][1,3]oxazin-2(4H)-one	1042972-65-5	95%	1g	$385	2024-07-20
eNovation Chemicals LLC	D777260-5g	7-Amino-1H-benzo[d][1,3]oxazin-2(4H)-one	1042972-65-5	95%	5g	$1320	2024-07-20
Aaron	AR01DFVI-250mg	7-Amino-1H-benzo[d][1,3]oxazin-2(4H)-one	1042972-65-5		250mg	$217.00	2023-12-16
Aaron	AR01DFVI-1g	7-Amino-1H-benzo[d][1,3]oxazin-2(4H)-one	1042972-65-5		1g	$426.00	2023-12-16
Aaron	AR01DFVI-5g	7-Amino-1H-benzo[d][1,3]oxazin-2(4H)-one	1042972-65-5		5g	$1299.00	2023-12-16
A2B Chem LLC	AX05618-250mg	7-Amino-1H-benzo[d][1,3]oxazin-2(4H)-one	1042972-65-5	≥95%	250mg	$260.00	2024-04-20
A2B Chem LLC	AX05618-1g	7-Amino-1H-benzo[d][1,3]oxazin-2(4H)-one	1042972-65-5	≥95%	1g	$502.00	2024-04-20
A2B Chem LLC	AX05618-5g	7-Amino-1H-benzo[d][1,3]oxazin-2(4H)-one	1042972-65-5	≥95%	5g	$2060.00	2024-04-20
Ambeed	A454300-1g	7-Amino-1,4-dihydro-2H-benzo[d][1,3]oxazin-2-one	1042972-65-5	95%	1g	$349.0	2024-04-26